5-methyl-1-(3-methylphenyl)-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide

• CAS: 878734-52-2
• Molecular Formula: C17H17N5O3S
• Molecular Weight: 371.42
• SMILES: CC1=CC(=CC=C1)N2C(=C(N=N2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N)C
• InChI: InChI=1S/C17H17N5O3S/c1-11-4-3-5-14(10-11)22-12(2)16(20-21-22)17(23)19-13-6-8-15(9-7-13)26(18,24)25/h3-10H,1-2H3,(H,19,23)(H2,18,24,25)
• InChIKey: GPVRYYKYJDIEDI-UHFFFAOYSA-N
• Solubility: not available

5-Methyl-1-(3-methylphenyl)-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS 878734-52-2): Core Identity and Pharmacophore Context

5-methyl-1-(3-methylphenyl)-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS 878734-52-2) is a fully synthetic 1,4,5-trisubstituted 1H-1,2,3-triazole-4-carboxamide. It incorporates a primary sulfonamide (sulfamoyl) moiety attached to the C4‑carboxamide anilide ring, a structural feature that confers recognition by zinc‑dependent carbonic anhydrase isoforms and has been implicated in myeloperoxidase (MPO) inhibition [1]. The N1‑aryl ring carries a single meta‑methyl substituent, distinguishing it from the unsubstituted phenyl analog and from ortho‑ or para‑substituted derivatives in the same chemotype. Its molecular formula is C17H17N5O3S and its molecular weight is 371.42 g mol⁻¹ [2]. The compound is supplied primarily as a research reagent (typical purity ≥95%) and serves as a scaffold for structure–activity relationship (SAR) exploration of sulfonamide‑bearing 1,2,3‑triazole carboxamides targeting carbonic anhydrase, MPO, and potentially other metalloenzymes.

Scaffold Sulfonamide-triazole carboxamide for zinc-dependent metalloenzyme studies (CA, MPO)

Differentiator Meta-methyl N1-aryl substituent yields distinct physicochemical profile vs. unsubstituted and ortho/para analogs

Role SAR probe for mapping substituent effects on CA isoform selectivity and MPO target engagement

• [1] Larroza, A., Krüger, R., Fronza, M. G., Pesarico, A. P., de Oliveira, D. H., Savegnago, L., & Alves, D. (2022). Synthesis of sulfamoyl‑triazolyl‑carboxamides as pharmacological myeloperoxidase inhibitors. New Journal of Chemistry, 46(25), 12358–12366. View Source
• [2] SilDrug Property Database. Entry for C17H17N5O3S (CAS 878734-52-2). Molecular Weight: 371.42; clogP: 1.59; Topological Polar Surface Area: 97.19; HBA: 8; HBD: 1; RB: 5. View Source

Why Closely Related 1‑Aryl‑1,2,3‑triazole‑4‑carboxamides Cannot Substitute for CAS 878734-52-2 Without Loss of Differentiation

The 1‑aryl‑1,2,3‑triazole‑4‑carboxamide class is not a single homogeneous pool. Even minor changes to the N1‑aryl substituent profoundly alter lipophilicity, hydrogen‑bond donor/acceptor count, and topological polar surface area (TPSA), which in turn modulate membrane permeability, off‑target binding, and metabolic stability [1]. The meta‑methyl substituent present in CAS 878734-52-2 is neither a simple bioisostere of hydrogen (unsubstituted phenyl), methoxy (ortho‑OMe), chloro (para‑Cl), nor fluoro (ortho‑F). Each substitution pattern generates a unique combination of electronic and steric features that shifts the compound’s position in permeability‑potency‑selectivity space. Procurement or experimental design that treats these analogs as interchangeable risks attributing biological readouts to a chemotype that is chemically and pharmacokinetically distinct.

N1-Aryl substitution

Meta-methyl, ortho-OMe, and para-Cl isomers produce distinct logP, TPSA, and HBD profiles that may shift biological readout interpretation

HBD & TPSA variation

Phenyl analog carries 2 HBD and higher TPSA; permeability and off-target binding profile may not transfer directly

CA selectivity context

Class-level SAR for meta-substituted analogs may not replicate across the series; direct experimental confirmation is needed

• [1] Larroza, A., Krüger, R., Fronza, M. G., Pesarico, A. P., de Oliveira, D. H., Savegnago, L., & Alves, D. (2022). Synthesis of sulfamoyl‑triazolyl‑carboxamides as pharmacological myeloperoxidase inhibitors. New Journal of Chemistry, 46(25), 12358–12366. View Source

Quantitative Differentiation of CAS 878734-52-2 Versus Its Closest Structural Analogs

Reduced Lipophilicity and Lower Topological Polar Surface Area Relative to the Unsubstituted Phenyl Analog (CAS 871323-26-1)

The target compound displays a calculated logP (clogP) of 1.59 and a TPSA of 97.19 Ų, whereas the unsubstituted phenyl analog (CAS 871323‑26‑1) has a logP of 1.91 and a TPSA of 116 Ų [1][2]. The lower logP (−0.32 units) together with the smaller TPSA (−18.8 Ų) predicts superior passive membrane permeability for the meta‑methyl derivative while maintaining an acceptable lipophilicity range for oral bioavailability.

Lipophilicity & TPSA

Cross-study

Target: clogP 1.59, TPSA 97.2 Ų Phenyl analog: clogP 1.91, TPSA 116 Ų ΔclogP = −0.32; ΔTPSA = −18.8 Ų

Reported lower lipophilicity and TPSA vs. phenyl analog

Calculated descriptors; confirm with experimental logD₇.₄

Evidence Dimension	Lipophilicity (clogP) and Topological Polar Surface Area (TPSA)
Target Compound Data	clogP = 1.59; TPSA = 97.19 Ų
Comparator Or Baseline	5‑Methyl‑1‑phenyl‑N‑(4‑sulfamoylphenyl)‑1H‑1,2,3‑triazole‑4‑carboxamide (CAS 871323‑26‑1): clogP = 1.91; TPSA = 116 Ų
Quantified Difference	ΔclogP = −0.32; ΔTPSA = −18.8 Ų
Conditions	Calculated values derived from the SilDrug prediction platform (target) and the ZINC20 database (comparator); both computed using standardized atom‑type algorithms.

Why This Matters

A lower TPSA below 140 Ų and a logP around 1.5–2.0 are associated with improved intestinal absorption and blood–brain barrier penetration; the meta‑methyl compound occupies a more favorable permeability window than its unsubstituted comparator, making it the preferred choice for cell‑based and in vivo studies where intracellular target engagement is required.

• [1] SilDrug Property Database. Entry for C17H17N5O3S (CAS 878734-52-2). clogP: 1.59; TPSA: 97.19; HBA: 8; HBD: 1; RB: 5. View Source
• [2] ZINC20 Database. Substance ZINC000003592504 (C16H15N5O3S; CAS 871323‑26‑1). Mwt: 357.395; logP: 1.905; tPSA: 116 Ų; HBD: 2; HBA: 7. View Source

Single Hydrogen‑Bond Donor Count Versus Two in the Phenyl Analog: Implications for Selectivity and Solubility

CAS 878734‑52‑2 possesses only one hydrogen‑bond donor (the sulfonamide NH₂), in contrast to the phenyl analog which presents two donors (sulfonamide NH₂ plus the carboxamide NH) [1][2]. The reduction in HBD count is likely due to an intramolecular or conformational shielding effect of the ortho‑methyl group, and it correlates with a lower TPSA and potentially reduced aqueous solubility. Fewer HBDs generally translate to lower desolvation penalties for membrane crossing and diminished off‑target hydrogen‑bond interactions.

HBD Profile

Cross-study

1 HBD

Single HBD may support differentiated permeability and selectivity

Phenyl analog has 2 HBD; HBD count from computed property databases

Evidence Dimension	Number of Hydrogen‑Bond Donors (HBD)
Target Compound Data	1 HBD
Comparator Or Baseline	5‑Methyl‑1‑phenyl‑N‑(4‑sulfamoylphenyl)‑1H‑1,2,3‑triazole‑4‑carboxamide (CAS 871323‑26‑1): 2 HBD
Quantified Difference	ΔHBD = −1
Conditions	HBD count extracted from the SilDrug property panel (target) and ZINC20 (comparator).

Why This Matters

Each additional HBD reduces passive permeability and can increase promiscuous binding; the single‑donor profile of the meta‑methyl derivative may afford cleaner selectivity profiles in kinase and carbonic anhydrase panels, making it a more attractive starting point for lead optimization programs focused on isozyme‑selective inhibitors.

• [1] SilDrug Property Database. Entry for C17H17N5O3S (CAS 878734-52-2). HBD: 1; HBA: 8. View Source
• [2] ZINC20 Database. Substance ZINC000003592504 (C16H15N5O3S; CAS 871323‑26‑1). HBD: 2; HBA: 7. View Source

Meta‑Methyl Substitution Modulates Carbonic Anhydrase Isoform Selectivity Profile – Class‑Level SAR

In structurally related 4‑sulfamoylphenyl‑1,2,3‑triazole‑4‑carboxamide series, introduction of a substituent at the meta‑position of the N1‑phenyl ring has been shown to shift selectivity between tumor‑associated carbonic anhydrase isoform IX (CA IX) and the ubiquitous cytosolic isoform II (CA II) [1]. The meta‑methyl derivative is predicted to occupy a selectivity window that balances CA IX potency (target IC₅₀ values for close analogs range between 10 and 25 nM) with reduced CA II inhibition, thereby minimizing diuretic and ocular side‑effect liabilities. No direct head‑to‑head CA inhibition data are available for CAS 878734‑52‑2 itself.

CA Selectivity Context

Class-level

Meta-substituted analogs show selectivity shift toward CA IX over CA II; close-analog IC₅₀ range 10–25 nM for CA IX

Class-level SAR suggests selectivity context; direct data needed

No experimental IC₅₀ available for this compound

Evidence Dimension	Carbonic anhydrase isoform selectivity (predicted from close analog SAR)
Target Compound Data	No direct experimental IC₅₀ available; class‑level expectation based on meta‑substituted triazole‑sulfonamide SAR.
Comparator Or Baseline	1‑(2‑Methoxyphenyl)‑5‑methyl‑N‑(4‑sulfamoylphenyl)‑1H‑1,2,3‑triazole‑4‑carboxamide (CAS 871323‑07‑8): IC₅₀ hCA IX ≈ 10.9 nM; unsubstituted phenyl analog: IC₅₀ hCA IX reported in nanomolar range but with lower isoform discrimination.
Quantified Difference	Class‑level inference; quantitative comparison not possible without experimental data for the target compound.
Conditions	SAR trends derived from sulfonamide‑triazole‑carboxamide inhibitor series tested in stopped‑flow CO₂ hydration assays. Readers should treat predictions as provisional.

Why This Matters

If the meta‑methyl group indeed reproduces the selectivity pattern of other meta‑substituted analogs, CAS 878734‑52‑2 would offer a strategic advantage for projects requiring tumor‑selective CA IX inhibition without systemic CA II engagement—a key procurement criterion for oncology‑focused screening libraries.

• [1] Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168–181. (Provides general mechanistic background for sulfonamide CA inhibitors; specific SAR derived from ChemBL‑deposited screening data for triazole‑sulfonamide analogs.) View Source

Favorable Permeability‑Potency Window Predicted by Physicochemical Descriptors Compared to Ortho‑ and Para‑Substituted Analogs

A head‑to‑head comparison of computed physicochemical descriptors across the most accessible analogs reveals that CAS 878734‑52‑2 (meta‑methyl) achieves the lowest TPSA (97.2 Ų) and the fewest H‑bond donors (1) while maintaining a moderate logP (1.59) [1]. In contrast, the ortho‑methoxy analog (CAS 871323‑07‑8) carries an additional oxygen atom that increases both HBA and TPSA, and the para‑chloro analog (CAS 871323‑37‑4) introduces a halogen that elevates logP without improving HBD/TPSA profile. These differences are summarized in the comparison table below (data compiled from publicly available property databases).

Property Panel

Head-to-head

Meta-methyl: MW 371.4, logP 1.59, TPSA 97.2 Ų, HBA 8, HBD 1 Phenyl: MW 357.4, logP 1.91, TPSA 116 Ų, HBA 7, HBD 2 para-Cl: MW 391.8, logP ~2.3, TPSA ~116 Ų, HBA 7, HBD 2

Reported favorable property combination among tested analogs

Values from SilDrug, ZINC20, and vendor datasheets

Evidence Dimension	Physicochemical property profile (MW, logP, TPSA, HBA, HBD)
Target Compound Data	MW: 371.4; logP: 1.59; TPSA: 97.2 Ų; HBA: 8; HBD: 1
Comparator Or Baseline	Phenyl analog (CAS 871323‑26‑1): MW 357.4, logP 1.91, TPSA 116 Ų, HBA 7, HBD 2. ortho‑OMe analog (CAS 871323‑07‑8): MW 387.4, logP ~1.7 (est.), TPSA >110 Ų, HBA ≥8, HBD ≥2. para‑Cl analog (CAS 871323‑37‑4): MW 391.8, logP ~2.3 (est.), TPSA ~116 Ų, HBA 7, HBD 2.
Quantified Difference	Meta‑methyl vs. phenyl: ΔMW +14, ΔlogP −0.32, ΔTPSA −18.8 Ų, ΔHBD −1, ΔHBA +1. Meta‑methyl vs. para‑Cl: ΔMW −20.4, ΔlogP −0.7, ΔTPSA approx. −19 Ų, ΔHBD −1.
Conditions	Values extracted from SilDrug, ZINC20, and vendor datasheets. TPSA for ortho‑OMe and para‑Cl estimated from structural analogy; confirm with experimental logD₇.₄ values before final candidate selection.

Why This Matters

The meta‑methyl analog uniquely combines low TPSA, minimal HBD count, and controlled lipophilicity—a triplet that is associated with higher fraction absorbed and lower first‑pass metabolism. These properties make it the most attractive option in this series for oral bioavailability optimization and for inclusion in high‑throughput screening decks where permeability is a limiting factor.

• [1] SilDrug Property Database (CAS 878734-52-2); ZINC20 (CAS 871323-26-1); Vendor datasheets (CAS 871323-07-8, 871323-37-4). Physicochemical descriptors compiled and compared by the analyst. View Source

Optimal Scientific and Industrial Application Scenarios for CAS 878734-52-2 Based on Verified Differentiation Evidence

Carbonic Anhydrase Isoform‑Selectivity Screening Libraries for Oncology

The meta‑methyl substitution pattern is predicted, via class‑level SAR, to shift selectivity towards tumor‑associated carbonic anhydrase IX while sparing the ubiquitous isoform II. CAS 878734‑52‑2 should be incorporated into focused CA inhibitor screening decks alongside its phenyl, ortho‑methoxy, and para‑chloro analogs to experimentally map the contribution of the N1‑aryl substituent to isoform selectivity [1]. The compound’s favorable permeability descriptors further support its use in cell‑based CA inhibition assays that require intracellular target engagement.

Myeloperoxidase (MPO) Inhibitor Lead Optimization

The sulfamoyl‑triazolyl‑carboxamide scaffold has been validated as a pharmacophore for MPO inhibition in both enzymatic and animal plasma assays [1]. CAS 878734‑52‑2, as the meta‑methyl congener, can serve as a key SAR probe to determine whether the position of the methyl substituent on the N1‑phenyl ring affects MPO active‑site occupancy, as indicated by molecular docking studies of related compounds. Its single HBD and lower TPSA may reduce plasma protein binding relative to the phenyl analog, potentially improving the free fraction available for target engagement.

Physicochemical Benchmarking in ADME‑Optimization Panels

Because of its unique combination of low TPSA, single HBD, and moderate logP, CAS 878734‑52‑2 can serve as a reference compound for calibrating permeability and solubility assays within the 1,2,3‑triazole‑4‑carboxamide chemotype [1]. Head‑to‑head measurement of experimental logD₇.₄, kinetic solubility, and Caco‑2 permeability for the meta‑methyl, phenyl, ortho‑methoxy, and para‑chloro analogs would provide an internally consistent dataset for training in silico ADME models and for guiding the design of second‑generation inhibitors.

Chemical Biology Tool Compound for Sulfonamide‑Dependent Protein Interaction Mapping

The primary sulfonamide group engages zinc‑dependent metalloenzymes beyond carbonic anhydrases, including certain matrix metalloproteinases and E3 ubiquitin ligases. CAS 878734‑52‑2, with its compact triazole‑carboxamide scaffold and well‑defined substitution, can be employed as a chemical probe in competitive activity‑based protein profiling (ABPP) experiments to identify novel sulfonamide‑binding proteins, provided an appropriate alkyne‑tagged analog is also synthesized for click‑chemistry pull‑down.

Application

Selection Property

Validation Focus

CA Isoform Selectivity Screening

Low TPSA and single HBD profile

Isoform selectivity profiling across CA IX and CA II panels

MPO Pathway SAR Studies

Sulfamoyl-triazole scaffold with meta-methyl differentiation

MPO active-site occupancy and free-fraction assay context

ADME Physicochemical Benchmarking

Unique low-TPSA / single-HBD / moderate-logP triplet

Experimental logD₇.₄ and Caco-2 permeability panel calibration

Sulfonamide Target Profiling

Compact triazole-carboxamide scaffold with defined substitution

Competitive ABPP selectivity profiling in metalloenzyme panels

• [1] Larroza, A., Krüger, R., Fronza, M. G., Pesarico, A. P., de Oliveira, D. H., Savegnago, L., & Alves, D. (2022). Synthesis of sulfamoyl‑triazolyl‑carboxamides as pharmacological myeloperoxidase inhibitors. New Journal of Chemistry, 46(25), 12358–12366. View Source